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Compound of Interest

Compound Name: 1-Octanol-d17

Cat. No.: B043003

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This document provides immediate, essential
safety and logistical information for 1-Octanol-d17, including operational and disposal plans, to
ensure laboratory safety and build trust in our commitment to value beyond the product itself.

Hazard Identification and Personal Protective Equipment
(PPE)

1-Octanol-d17 is classified as a combustible liquid that can cause skin and serious eye
irritation.[1][2][3] It may also cause respiratory irritation.[1] Therefore, stringent adherence to
safety protocols and the use of appropriate personal protective equipment are mandatory.

Minimum PPE Requirements:

o Eye and Face Protection: Chemical splash goggles or safety glasses that meet the ANSI
Z.87.1 1989 standard are required.[4][5] A face shield should be worn over safety glasses
whenever there is a splash hazard.[4][5]

o Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental
contact.[5] For prolonged contact or immersion, it is advisable to consult the glove
manufacturer's resistance guide.[4]

o Body Protection: A flame-resistant lab coat or a 100% cotton lab coat should be worn and
buttoned to cover as much skin as possible.[4][6] Long pants and closed-toe shoes are
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mandatory.[5][6]

» Respiratory Protection: If working in an area with inadequate ventilation where vapors or

aerosols may be generated, a respirator is required.[4]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 1-Octanol. The

data for the deuterated form (d17) is expected to be very similar to the unlabeled compound.

Property Value Source
Molecular Formula CsD170H [7]
Molecular Weight 147.33 g/mol [1]
Boiling Point 196 °C (385 °F)

Melting Point -15°C (5 °F)

Density 0.827 g/cm3 at 25 °C (77 °F)

Flash Point < 93 °C (200 °F) - Classified as 5]

Flammable

GHS Hazard Statements

H227 (Combustible liquid),
H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause
respiratory irritation), H412
(Harmful to aquatic life with

long lasting effects)

[1](2]

Experimental Protocols
Standard Operating Procedure for Handling 1-Octanol-

di7

This protocol outlines the step-by-step procedure for the safe handling of 1-Octanol-d17 in a

laboratory setting.
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e Preparation:

o

Ensure a chemical fume hood is operational and available.[6]

[¢]

Verify that a safety shower and eyewash station are accessible.

[¢]

Assemble all necessary PPE and inspect for integrity.

[e]

Have an appropriate fire extinguisher (e.g., dry sand, dry chemical, or alcohol-resistant
foam) readily available.[8]

e Handling:

Conduct all work with 1-Octanol-d17 inside a chemical fume hood to avoid the buildup of

o

flammable vapors.[6][9]

o

Keep the container tightly closed when not in use.[6][10]

[¢]

Avoid contact with skin and eyes.[10]

[¢]

Keep away from all sources of ignition, including open flames, hot surfaces, and sparks.[6]
[9] No smoking is permitted in the handling area.[2][10]

o

When transferring, ground and bond all metal containers to prevent static discharge.[9]
e Storage:

o Store 1-Octanol-d17 in a tightly closed container in a dry, cool, and well-ventilated area.
[10]

o Store in a designated flammable liquids storage cabinet, away from incompatible materials
such as oxidizers.[11][12]

o Do not store in domestic refrigerators or freezers.[12]

Chemical Spill Response Protocol

This protocol provides a systematic approach to managing a spill of 1-Octanol-d17.
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¢ Immediate Actions:

o Alert personnel in the immediate area of the spill.

o If the spill is large or involves other hazardous materials, evacuate the area and call
emergency services.

o If safe to do so, eliminate all ignition sources.

e Containment and Cleanup:

[e]

Wear appropriate PPE, including respiratory protection if vapors are present.

o

Contain the spill using an inert, absorbent material such as sand, earth, or a commercial
absorbent for flammable liquids.

o

Do not use combustible materials like paper towels to clean up the bulk of the spill.

[¢]

Collect the absorbed material and place it into a properly labeled, sealed container for
disposal.[3]

e Decontamination and Disposal:
o Clean the spill area with soap and water.

o Dispose of the contaminated absorbent material and any contaminated PPE as hazardous
waste in accordance with local, state, and federal regulations.[2][13]

Visual Workflow Guides

The following diagrams illustrate key procedural workflows for handling 1-Octanol-d17.
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Caption: Standard Operating Procedure for 1-Octanol-d17
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Caption: Chemical Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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